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Compound of Interest

Compound Name: 3-(2-Chlorophenoxy)propan-1-ol

CAS No.: 60222-56-2

Cat. No.: B3340444

Get Quote

Topic: 3-(2-Chlorophenoxy)propan-1-ol Proper Disposal Procedures

Executive Summary: Operational Disposal Directive
Immediate Action Required: Treat 3-(2-Chlorophenoxy)propan-1-ol as Halogenated Organic

Waste. Strict Prohibition: Do NOT dispose of this compound down the drain, via evaporation, or

in general trash. Primary Disposal Route: High-temperature incineration with flue gas

scrubbing.

Chemical Profile & Hazard Identification
Understanding the physicochemical nature of 3-(2-Chlorophenoxy)propan-1-ol (CAS: 60222-

56-2) is the first step in safe waste management. As a halogenated ether-alcohol, it poses

specific environmental risks if incinerated without acid-gas controls.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Pre-Disposal Storage & Segregation
The Golden Rule of Chemical Waste:Never mix Halogenated and Non-Halogenated solvents

unless unavoidable.

Cost Control: Disposal of halogenated waste is 2-3x more expensive than non-halogenated

waste. Adding even 1% of this compound to a non-halogenated drum reclassifies the entire

drum as halogenated.

Container Selection:

Preferred: High-Density Polyethylene (HDPE) carboys or Fluorinated HDPE.

Acceptable: Glass amber bottles (for small quantities < 1L).

Prohibited: Metal cans (unless lined) due to potential slow hydrolysis and corrosion from

free chloride ions over time.

Disposal Decision Tree
This workflow dictates the logical path for disposing of 3-(2-Chlorophenoxy)propan-1-ol
based on its state and concentration.
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Click to download full resolution via product page

Figure 1: Decision matrix for segregating and routing halogenated ether-alcohol waste.

Step-by-Step Disposal Protocols
Scenario A: Small-Scale Laboratory Disposal (< 1
Liter/kg)

Preparation: Don PPE (Safety glasses, nitrile gloves, lab coat). Ensure the waste container

is compatible (HDPE preferred).

Transfer: Pour the liquid or transfer solid into a designated "Halogenated Organic Waste"

container.

Note: If the compound is a solid, it is often safer to dissolve it in a minimal amount of a

compatible solvent (like acetone or dichloromethane) to facilitate transfer, provided the

waste stream accepts liquids. If not, double-bag the solid in heavy-duty polyethylene bags.

Labeling: Attach a hazardous waste tag immediately.

Constituents: Write "3-(2-Chlorophenoxy)propan-1-ol" clearly. Do not use abbreviations.

Hazard Checkbox: Check "Toxic" and "Irritant".
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Storage: Close the cap tightly. Place the container in a secondary containment tray in the

Satellite Accumulation Area (SAA).

Scenario B: Spill Cleanup & Disposal
Isolate: Evacuate the immediate area if the spill is large (>100 mL) or in a confined space.

Neutralize/Absorb:

Use an inert absorbent material (Vermiculite, dry sand, or commercial organic spill pads).

Do NOT use combustible materials like sawdust.

Collection: Scoop the contaminated absorbent into a wide-mouth HDPE jar or heavy-duty

waste bag.

Decontamination: Wipe the surface with a soap/water solution or a mild detergent. Collect

these wipes into the same waste container.

Disposal: Label the container as "Debris contaminated with Halogenated Organics" and

process through the standard hazardous waste stream.

Regulatory & Compliance Framework
EPA Waste Code (USA): While 3-(2-Chlorophenoxy)propan-1-ol is not explicitly P- or U-

listed, it typically falls under the characteristic of D001 (if in a flammable solvent) or must be

profiled as a "Halogenated Organic Liquid/Solid."

Incineration Requirement: Because of the chlorine atom attached to the phenoxy ring,

incomplete combustion can generate hydrochloric acid (HCl) and potentially trace dioxins.

Therefore, waste must be sent to a Treatment, Storage, and Disposal Facility (TSDF)

equipped with:

High-Temperature Incineration: >1000°C residence time.

Acid Gas Scrubbers: To neutralize HCl emissions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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